Cas no 187343-15-3 (1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol)
187343-15-3 structure
Product Name:1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol
CAS No:187343-15-3
MF:C20H21NO4
MW:339.38504576683
CID:115013
PubChem ID:10958723
Update Time:2025-04-18
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol Chemical and Physical Properties
Names and Identifiers
-
- 4H-Bis[1,3]dioxino[5,4-b:4',5'-d]pyrrole,hexahydro-2,8-diphenyl-, [2R-(2a,4ab,5aa,8a,9aa,9bb)]- (9CI)
- 1,3:4,6-DI-O-BENZYLIDENE-2,5-DIDEOXY-2,5-IMINO-L-IDITOL
- 4H-Bis[1,3]dioxino[5,4-b:4',5'-d]pyrrole,hexahydro-2,8-diphenyl-, [2R-(2a,4ab,5aa,8a,9aa,9bb)]...
- [2R-(2alpha,4abeta,5aalpha,8alpha,9aalpha,9bbeta)]-Hexahydro-2,8-diphenyl-4H-bis[1,3]dioxino[5,4-b:4',5'-d]pyrrole
- 187343-15-3
- 1246812-42-9
- W-201681
- DTXSID10449845
- (1R,2R,7S,9S)-4,12-Diphenyl-3,5,11,13-tetraoxa-8-azatricyclo[7.4.0.02,7]tridecane
- [2R-(2alpha,4abeta,5aalpha,8alpha,9aalpha,9bbeta)]-Hexahydro-2,8-diphenyl-4H-bis[1,3]dioxino[5,4-b:4/',5/'-d]pyrrole
- MD06769
- 1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol
-
- Inchi: 1S/C20H21NO4/c1-3-7-13(8-4-1)19-22-11-15-17(24-19)18-16(21-15)12-23-20(25-18)14-9-5-2-6-10-14/h1-10,15-21H,11-12H2/t15-,16-,17+,18+,19?,20?/m0/s1
- InChI Key: TZZNORDFNLLOEI-KCNXKABGSA-N
- SMILES: O1C(C2C=CC=CC=2)OC[C@H]2[C@@H]1[C@H]1[C@H](COC(C3C=CC=CC=3)O1)N2
Computed Properties
- Exact Mass: 339.14705815g/mol
- Monoisotopic Mass: 339.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: N/A℃
- Boiling Point: 505.8±45.0 °C at 760 mmHg
- Flash Point: 207.7±18.2 °C
- Solubility: Almost insoluble (0.031 g/l) (25 º C),
- PSA: 48.95000
- LogP: 2.88400
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 974001-5MG |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 5MG |
¥ 2086 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | 974001-25MG |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 25MG |
¥ 5717 | 2022-04-26 | ||
| TRC | D209385-1mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 1mg |
$ 110.00 | 2022-06-05 | ||
| TRC | D209385-2.5mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 2.5mg |
$ 180.00 | 2022-06-05 | ||
| TRC | D209385-5mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 5mg |
$ 250.00 | 2022-06-05 | ||
| Biosynth | MD06769-5 mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 5mg |
$113.50 | 2023-01-03 | ||
| Biosynth | MD06769-10 mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 10mg |
$213.50 | 2023-01-03 | ||
| Biosynth | MD06769-25 mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | 25mg |
$427.25 | 2023-01-03 | ||
| BAI LING WEI Technology Co., Ltd. | A01974001-5mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | N/A | 5mg |
¥2086 | 2023-11-24 | |
| BAI LING WEI Technology Co., Ltd. | A01974001-25mg |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol |
187343-15-3 | N/A | 25mg |
¥5717 | 2023-11-24 |
1,3:4,6-Di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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